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Compound of Interest

Compound Name: Metamitron

Cat. No.: B166286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Metamitron, a selective systemic herbicide belonging to the triazinone chemical family, is a

crucial component in weed management strategies, particularly in sugar beet cultivation. Its

efficacy is significantly enhanced when used in combination with other herbicides, leading to a

broader spectrum of weed control and improved crop yields. This guide provides a comparative

analysis of Metamitron's synergistic effects with various herbicide partners, supported by

experimental data and detailed methodologies.

Mechanism of Action: A Synergistic Approach
Metamitron's primary mode of action is the inhibition of photosynthesis at photosystem II

(PSII).[1][2] This disruption of the electron transport chain effectively halts energy production in

susceptible weeds.[3] When combined with herbicides that have different modes of action, the

resulting synergistic effect provides more robust and comprehensive weed control.

For instance, a common and effective tank-mix partner for Metamitron is ethofumesate.[1][4]

Ethofumesate inhibits the synthesis of very-long-chain fatty acids (VLCFAs), a completely

different biochemical pathway. This dual attack on separate vital processes within the weed

makes it difficult for the plant to survive, resulting in improved efficacy. Other key herbicides

often combined with Metamitron include phenmedipham, desmedipham, lenacil, and

triflusulfuron-methyl.
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Caption: Dual-action mechanism of Metamitron and Ethofumesate.

Comparative Performance Data
The following tables summarize the quantitative data from various studies, highlighting the

enhanced performance of Metamitron when tank-mixed with other herbicides.

Table 1: Weed Control Efficacy of Metamitron and Tank-
Mixes in Sugar Beet
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Herbicide
Treatment

Application
Timing

Kochia
(plants/acre
)

Common
Lambsquart
ers
(plants/acre
)

Hairy
Nightshade
(plants/acre
)

Common
Purslane
(plants/acre
)

Untreated

Control
- 2,420 >141,570 Not specified Not specified

Metamitron

(stand-alone)

Pre-

emergence
990 - 1,650

21,780 -

141,570
Not specified Not specified

Ethofumesate

(stand-alone)

Pre-

emergence
1,870 High Not specified Not specified

Metamitron +

Ethofumesate

Pre-

emergence
0 - 1,430

Complete

Control

Complete

Control

Complete

Control

Data sourced from a study conducted at the Malheur Experiment Station, Ontario, Oregon.

Table 2: Impact of Metamitron Combinations on Sugar
Beet Yield

Herbicide
Treatment

Application Timing
Sugar Beet Root
Yield (ton/acre)

Estimated
Recoverable Sugar
(lb/acre)

Untreated Control - 12.6 Not specified

Metamitron (stand-

alone)
Pre-emergence 18.7 - 39.5 Lowest

Ethofumesate (stand-

alone)
Pre-emergence 18.7 - 39.5 Lowest

Metamitron +

Ethofumesate
Pre-emergence 45.1 - 49.0 10,992.4 - 12,112.4

Glyphosate Post-emergence 45.9 Not specified
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Data sourced from a study conducted at the Malheur Experiment Station, Ontario, Oregon.

Table 3: Efficacy of Post-Emergence Metamitron
Combinations on Fat Hen

Herbicide Treatment (T1, T2, T3
Applications)

Fat Hen Control

Ethofumesate + Metamitron + Phenmedipham +

Adjuvant
Complete Control

Data from BBRO trials.

Experimental Protocols
While detailed, step-by-step protocols are not fully available in the cited literature, the following

methodologies can be synthesized from the provided information.

Key Experiment: Pre-emergence Weed Control in Sugar
Beets

Objective: To evaluate the efficacy of Metamitron alone and in a tank-mix with Ethofumesate

for pre-emergence weed control in sugar beets and to assess the impact on crop yield.

Experimental Design: The study was conducted in a field previously planted to wheat. Sugar

beets were planted, and herbicide treatments were applied pre-emergence. A randomized

complete block design is a standard approach for such field trials.

Treatments:

Untreated control.

Metamitron applied alone at specified rates.

Ethofumesate applied alone at specified rates.

Metamitron and Ethofumesate applied as a tank-mix at specified rates.
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A standard glyphosate treatment for comparison.

Data Collection:

Weed counts (e.g., kochia, common lambsquarters, hairy nightshade, common purslane)

were taken at specified intervals after treatment (e.g., 49 days after pre-emergence

application).

Sugar beet root yield was measured at harvest.

Sucrose content, root conductivity, and nitrate content were analyzed post-harvest.

Statistical Analysis: Analysis of variance (ANOVA) is typically used to determine significant

differences between treatments, followed by a means separation test (e.g., Fisher's

Protected LSD) to compare treatment means.
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Herbicide Application (Pre-emergence)

Data Collection & Analysis

Field Preparation
(Post-Wheat) Sugar Beet Planting

Untreated Control

Metamitron Alone

Ethofumesate Alone

Metamitron + Ethofumesate

Glyphosate (Standard)

Weed Counts
(e.g., 49 DAT)

Crop Yield Measurement
(at Harvest) Sugar Beet Quality Analysis Statistical Analysis

(ANOVA)

Click to download full resolution via product page

Caption: Workflow for pre-emergence herbicide efficacy trial.
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Conclusion
The synergistic combination of Metamitron with other herbicides, particularly ethofumesate,

offers a significant advantage in weed management for sugar beet cultivation. Experimental

data consistently demonstrates that these tank-mixes lead to a broader spectrum of weed

control, including complete control of problematic weeds like common lambsquarters and hairy

nightshade, and substantially higher crop yields compared to stand-alone applications. This

integrated approach is a valuable tool for researchers and agricultural professionals seeking to

optimize weed control strategies and enhance crop productivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. agsci.oregonstate.edu [agsci.oregonstate.edu]

2. agchemaccess.com [agchemaccess.com]

3. Exploring the Effects and Uses of Metamitron Herbicide in Agriculture and Pest Control
[cnagrochem.com]

4. adama.com [adama.com]

To cite this document: BenchChem. [Synergistic Effects of Metamitron with Other Herbicides:
A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166286#synergistic-effects-of-metamitron-with-other-
herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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